Cas no 18087-03-1 ( )

• Product Name: &nbsp
• CAS No: 18087-03-1
• MF: C₁₃H₈Cl₄O₄S₂
• MW: 434.142217636108
• CID: 906896
• PubChem ID: 228637
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[dichloro-(4-chlorophenyl)sulfonylmethyl]sulfonylbenzene
• 1,1'-[(dichloromethanediyl)disulfonyl]bis(4-chlorobenzene)
• AC1L5GDE
• AC1Q6UA5
• AG-J-45636
• AR-1B4158
• Bis-(p-chlor-benzolsulfonyl)-dichlormethan
• CTK4D7737
• KST-1B1678
• NSC21717
• NSC-21717
• 18087-03-1
• DTXSID90281442
•  

• Inchi： 1S/C13H8Cl4O4S2/c14-9-1-5-11(6-2-9)22(18,19)13(16,17)23(20,21)12-7-3-10(15)4-8-12/h1-8H
• InChI Key： QGXFXFJRPVJYBR-UHFFFAOYSA-N
• SMILES： ClC(S(C1C=CC(=CC=1)Cl)(=O)=O)(S(C1C=CC(=CC=1)Cl)(=O)=O)Cl

Computed Properties

• Exact Mass: 431.86204
• Monoisotopic Mass: 431.861812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28
• LogP: 6.49150